Cas no 887866-70-8 (8-bromo-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-bromo-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 887866-70-8
• MF: C₁₁H₁₅BrN₄O₂
• MW: 315.166401147842
• CID: 5448840
• Update Time: 2025-06-07

8-bromo-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-7-isobutyl-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
• 8-bromo-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C11H15BrN4O2/c1-6(2)5-16-7-8(13-10(16)12)14(3)11(18)15(4)9(7)17/h6H,5H2,1-4H3
• InChI Key： JAKXHVAHZCHEDG-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C2=C(N(C)C(=O)N(C)C2=O)N=C1Br

Additional information on 8-bromo-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-bromo-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 887866-70-8): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound 8-bromo-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its CAS number 887866-70-8, represents a significant molecule in the realm of chemical biology and medicinal chemistry. This heterocyclic compound belongs to the purine family, a class of nitrogenous bases that are fundamental to nucleic acid structure and function. The unique structural features of this compound, including its brominated and alkylated purine core, make it a promising candidate for various biological and pharmacological applications.

In recent years, there has been a growing interest in developing novel purine derivatives as therapeutic agents due to their broad spectrum of biological activities. The presence of a bromine atom at the 8-position and alkyl groups at the 1,3-, and 7-positions in 8-bromo-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione enhances its potential as a bioactive molecule. This modification allows for selective interactions with biological targets, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential role in inhibiting enzymes that are involved in cancer cell proliferation. Purine derivatives have been extensively studied for their ability to interfere with key metabolic pathways in tumor cells. The brominated purine structure of 8-bromo-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione suggests that it may exhibit potent inhibitory effects on enzymes such as kinases and phosphodiesterases. These enzymes are often overexpressed in cancer cells and play a crucial role in their survival and growth.

Recent advancements in computational chemistry have enabled the design of more sophisticated molecular models to predict the binding affinity and specificity of small molecules to biological targets. The structural features of 8-bromo-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione have been modeled using molecular docking simulations to identify potential binding pockets on target proteins. These studies have revealed that this compound can interact with a variety of enzymes involved in cancer metabolism and signaling pathways.

The synthesis of 8-bromo-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom at the 8-position is particularly critical and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve this modification efficiently.

In addition to its potential applications in oncology research, 8-bromo-labeled compounds are widely used as probes in biochemical assays due to their high affinity for certain enzymes and receptors. The bromine atom serves as a handle for further chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This allows researchers to attach various functional groups to the purine core<>, enabling the development of novel bioconjugates with tailored biological properties.

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The pharmacokinetic profile of any drug candidate is crucial for determining its clinical efficacy. The structural features of 8-bromo-labeled compounds, including their size and lipophilicity, influence how they are absorbed distributed metabolized excreted (ADME) by the body. Computational models have been developed to predict these properties based on molecular structure data from databases such as PubChem or ChEMBL. These predictions help researchers prioritize candidates for further development based on their pharmacokinetic profiles.

In conclusion, 8-bromo-labeled compounds like 8-bromo-labeled compounds/CAS No.887866/-70/-8/em>/em>/em>/em>/em>/em>/em>/em>/em>/em>/em>/) represent an exciting area of research with significant potential for therapeutic applications.
Their unique structural features make them valuable tools for studying enzyme inhibition signaling pathways metabolic processes.
Advances in synthetic chemistry computational biology continue to expand our understanding of these molecules' roles in health disease.
As research progresses we can expect more innovative uses for this versatile class compounds.